Cas no 53003-82-0 (17-Noratis-15-ene-13,14-dicarboxylicacid, 18-[4-(2-hydroxyethyl)-1-piperazinyl]-16-(1-methylethyl)-18-oxo-, cyclicanhydride, (4a,8a,12a,13R,14R)- (9CI))

• Product name: 17-Noratis-15-ene-13,14-dicarboxylicacid, 18-[4-(2-hydroxyethyl)-1-piperazinyl]-16-(1-methylethyl)-18-oxo-, cyclicanhydride, (4a,8a,12a,13R,14R)- (9CI)
• CAS No: 53003-82-0
• MF: C₃₀H₄₄N₂O₅
• MW: 512.680768966675
• CID: 385105
• PubChem ID: 3040838

17-Noratis-15-ene-13,14-dicarboxylicacid, 18-[4-(2-hydroxyethyl)-1-piperazinyl]-16-(1-methylethyl)-18-oxo-, cyclicanhydride, (4a,8a,12a,13R,14R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 17-Noratis-15-ene-13,14-dicarboxylicacid, 18-[4-(2-hydroxyethyl)-1-piperazinyl]-16-(1-methylethyl)-18-oxo-, cyclicanhydride, (4a,8a,12a,13R,14R)- (9CI)
• 18-[4-(2-hydroxy-ethyl)-piperazin-1-yl]-13-isopropyl-18-oxo-17-nor-atis-13-ene-15,16-dicarboxylic acid anhydride
• 53003-82-0
• 6-[4-(2-Hydroxyethyl)piperazine-1-carbonyl]-6,9a-dimethyl-12-(propan-2-yl)dodecahydro-1H-3b,11-ethenophenanthro[1,2-c]furan-1,3(3aH)-dione
• BRN 0872025
• DTXSID40967486
• 17-Noratis-15-ene-13,14-dicarboxylic acid, 18-(4-(2-hydroxyethyl)-1-piperazinyl)-16-(1-methylethyl)-18-oxo-, cyclic anhydride, (4-alpha,8-alpha,12-alpha,13R,14R)-

• Inchi： InChI=1S/C30H44N2O5/c1-18(2)20-17-30-9-6-21-28(3,22(30)16-19(20)23-24(30)26(35)37-25(23)34)7-5-8-29(21,4)27(36)32-12-10-31(11-13-32)14-15-33/h17-19,21-24,33H,5-16H2,1-4H3
• InChI Key： XJQVMDWQJUSDTN-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC23CCC4C(C2CC1C5C3C(=O)OC5=O)(CCCC4(C)C(=O)N6CCN(CC6)CCO)C

Computed Properties

• Exact Mass: 512.325023
• Monoisotopic Mass: 512.325023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 4
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.2
• XLogP3: 3.5

Experimental Properties

• Density: 1.24
• Boiling Point: 683.3°Cat760mmHg
• Flash Point: 367°C
• Refractive Index: 1.595